Cas no 34685-57-9 (alpha-D-Pyranose-form-Talose,)

alpha-D-Pyranose-form-Talose, structure

alpha-D-Pyranose-form-Talose, structure

Product Name:alpha-D-Pyranose-form-Talose,

CAS No:34685-57-9

Molecular Formula:C₆H₁₂O₆

Molecular Weight:180.156

CID:2046483

alpha-D-Pyranose-form-Talose, Properties

Names and Identifiers

- alpha-D-Pyranose-form-Talose,
- alpha-D-Pyranose-Mannose
- beta-D-Pyranose-form-Talose,
- beta-D-Pyranose-Glucose
- beta-D-Pyranose-Mannose
- D-(+)-glupyranose
- D-glucose
- D-Mannose
- galactose
- glucose
- hexapyranose
- hexopyranose
- L-Mannose
- Mannose
- +Expand

alpha-D-Pyranose-form-Talose, Synthesis

Synthetic Circuit 1

50-99-7

50-99-7

34685-57-9

34685-57-9

526-95-4

526-95-4

473-81-4

473-81-4

17675-99-9

17675-99-9

89299-64-9

89299-64-9

87-69-4

87-69-4

13280-76-7

13280-76-7

13752-83-5

13752-83-5

20242-88-0

20242-88-0

6703-05-5

6703-05-5

669-90-9

669-90-9

90-80-2

90-80-2

34685-56-8

34685-56-8

3158-30-3

3158-30-3

25525-21-7

25525-21-7

79-14-1

79-14-1

Reaction Conditions

1.1R:H2O2, C:Au, S:H2O, 10 min, 120°C, 5 bar

Reference

: Microwave-assisted base-free oxidation of glucose on gold nanoparticle catalysts

By Rautiainen, Sari et al, Catalysis Communications, 2016, 74, 115-118

alpha-D-Pyranose-form-Talose, Raw materials

D(+)-Glucose

alpha-D-Pyranose-form-Talose, Preparation Products

alpha-D-Pyranose-form-Talose, Related Literature

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4. Chirality control of a Cu(I)·(phenanthroline)2 complex by a sugar–boronic acid interaction. A preliminary step toward the total chain helicity control by a chain-end sugar-binding

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5. Imprinting of St?ber particles for chirally-resolved adsorption of target monosaccharides and disaccharides

Suvid Joshi,Hans-Joachim Lehmler,Barbara L. Knutson,Stephen E. Rankin New J. Chem. 2017 41 11525
6. Crystal structure of a complex between β-glucopyranose and a macrocyclic receptor with dendritic multicharged water solubilizing chains

Pradeep K. Mandal,Brice Kauffmann,Harry Destecroix,Yann Ferrand,Anthony P. Davis,Ivan Huc Chem. Commun. 2016 52 9355
7. Unravelling the catalytic influence of naturally occurring salts on biomass pyrolysis chemistry using glucose as a model compound: a combined experimental and DFT study

Jyotsna S. Arora,Khursheed B. Ansari,Jia Wei Chew,Paul J. Dauenhauer,Samir H. Mushrif Catal. Sci. Technol. 2019 9 3504
8. Mechanism and theory of d-glucopyranose homogeneous acid catalysis in the aqueous solution phase

Manik Kumer Ghosh,Mícheál Séamus Howard,Karla Dussan,Stephen Dooley Phys. Chem. Chem. Phys. 2019 21 17993
9. Synthesis and inhibitory activity against MurA and MurZ enzymes of 4H-pyrano[2,3-d]pyrimidine–1H-1,2,3-triazole hybrid compounds having piperidine and morpholine rings

Dinh Thanh Nguyen,Son Hai Do,Ngoc Toan Vu,Thi Kim Van Hoang,Thi Kim Giang Nguyen,Minh Tri Nguyen,Huu Anh Hoang,Ngoc Toan Duong New J. Chem. 2023 47 11800
10. Synthesis, biological evaluation and induced fit docking simulation study of d-glucose-conjugated 1H-1,2,3-triazoles having 4H-pyrano[2,3-d]pyrimidine ring as potential agents against bacteria and fungi

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